Cas no 65795-95-1 (1H-Indole, 5-nitro-1-(phenylmethyl)-)

• Product Name: 1H-Indole, 5-nitro-1-(phenylmethyl)-
• CAS No: 65795-95-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• MDL: MFCD03206550
• CID: 397270
• PubChem ID: 9856351
• Update Time: 2025-10-28

1H-Indole, 5-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-nitro-1-(phenylmethyl)-
• 1-benzyl-5-nitroindole
• 1-Benzyl-5-nitro-1H-indole
• 1-Benzyl-5-nitroindol
• 1H-Indole,5-nitro-1-(phenylmethyl)
• N-benzyl-5-nitroindole
• AS-40028
• SY242679
• LONPVIGEVNTHTN-UHFFFAOYSA-N
• Oprea1_239729
• SCHEMBL2263749
• AKOS027339167
• 5-Nitro-1-(phenylmethyl)-1H-indole
• 65795-95-1
• MFCD03206550
• DTXSID60431871
• CS-0331462

• MDL： MFCD03206550
• Inchi： 1S/C15H12N2O2/c18-17(19)14-6-7-15-13(10-14)8-9-16(15)11-12-4-2-1-3-5-12/h1-10H,11H2
• InChI Key： LONPVIGEVNTHTN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C=CN2CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 252.09000
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• PSA: 50.75000
• LogP: 4.12100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1H-Indole, 5-nitro-1-(phenylmethyl)-

Exploring the Properties and Applications of 1H-Indole, 5-nitro-1-(phenylmethyl)- (CAS No. 65795-95-1)

1H-Indole, 5-nitro-1-(phenylmethyl)-, with the CAS number 65795-95-1, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, often referred to as 5-nitro-1-benzylindole, belongs to the indole family, which is known for its diverse biological activities and applications in pharmaceuticals. The presence of a nitro group at the 5-position and a benzyl group at the 1-position makes this molecule particularly interesting for researchers exploring novel drug candidates and functional materials.

The chemical structure of 1H-Indole, 5-nitro-1-(phenylmethyl)- features an indole core, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. The addition of the nitro group enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Researchers have utilized this compound in the development of heterocyclic compounds, which are pivotal in designing drugs with antimicrobial, anti-inflammatory, and anticancer properties. The benzyl substitution further modifies the compound's lipophilicity, influencing its pharmacokinetic properties.

In recent years, the demand for 5-nitro-1-benzylindole has surged due to its potential applications in drug discovery and material science. With the rise of AI-driven drug design and computational chemistry, this compound has been identified as a promising scaffold for virtual screening and molecular docking studies. Its unique structure allows it to interact with various biological targets, making it a candidate for enzyme inhibitors and receptor modulators. Additionally, the compound's nitro-aromatic properties have been explored in the development of organic electronic materials, such as OLEDs and sensors.

The synthesis of 1H-Indole, 5-nitro-1-(phenylmethyl)- typically involves the nitration of 1-benzylindole, followed by purification steps to achieve high purity. Researchers emphasize the importance of optimizing reaction conditions to maximize yield and minimize by-products. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol facilitates its use in various experimental setups. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and validate the compound's structure.

One of the most intriguing aspects of CAS 65795-95-1 is its role in medicinal chemistry. Indole derivatives are renowned for their presence in natural products and pharmaceuticals, and the introduction of a nitro group can significantly alter their biological activity. For instance, 5-nitroindole derivatives have been investigated for their potential as antibacterial agents and antifungal compounds. The benzyl group in this compound may also contribute to enhanced blood-brain barrier penetration, making it a candidate for central nervous system (CNS) drug development.

Beyond pharmaceuticals, 1H-Indole, 5-nitro-1-(phenylmethyl)- has found applications in agrochemical research. Its structural motifs are similar to those found in plant growth regulators and pesticides, prompting studies into its potential use in sustainable agriculture. The compound's nitro group can participate in redox reactions, which may be harnessed for developing environmentally friendly agrochemicals. This aligns with the growing global focus on green chemistry and sustainable practices in industrial applications.

From a commercial perspective, 5-nitro-1-benzylindole is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The compound's price and availability may vary depending on purity and scale, but it remains a valuable tool for synthetic chemists. As the scientific community continues to explore indole chemistry, derivatives like 1H-Indole, 5-nitro-1-(phenylmethyl)- are expected to play a pivotal role in advancing drug discovery and material innovation.

In conclusion, 1H-Indole, 5-nitro-1-(phenylmethyl)- (CAS 65795-95-1) is a versatile compound with broad applications in pharmaceuticals, material science, and agrochemicals. Its unique structural features, including the nitro and benzyl groups, make it a valuable intermediate for researchers. As the demand for specialty chemicals grows, this compound is poised to remain a key player in the development of novel therapeutics and functional materials. For those interested in indole derivatives or nitro-aromatic compounds, 5-nitro-1-benzylindole offers a fascinating avenue for exploration and innovation.